Cas no 1235004-10-0 (phenyl 4-{(3,4-dichlorophenyl)formamidomethyl}piperidine-1-carboxylate)

• Product Name: phenyl 4-{(3,4-dichlorophenyl)formamidomethyl}piperidine-1-carboxylate
• CAS No: 1235004-10-0
• MF: C₂₀H₂₀Cl₂N₂O₃
• MW: 407.290403366089
• CID: 6295491
• PubChem ID: 49689081
• Update Time: 2025-05-26

phenyl 4-{(3,4-dichlorophenyl)formamidomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-{(3,4-dichlorophenyl)formamidomethyl}piperidine-1-carboxylate
• VU0631430-1
• phenyl 4-[[(3,4-dichlorobenzoyl)amino]methyl]piperidine-1-carboxylate
• F5033-3699
• 1235004-10-0
• AKOS024492242
• phenyl 4-((3,4-dichlorobenzamido)methyl)piperidine-1-carboxylate
• phenyl 4-{[(3,4-dichlorophenyl)formamido]methyl}piperidine-1-carboxylate

• Inchi： 1S/C20H20Cl2N2O3/c21-17-7-6-15(12-18(17)22)19(25)23-13-14-8-10-24(11-9-14)20(26)27-16-4-2-1-3-5-16/h1-7,12,14H,8-11,13H2,(H,23,25)
• InChI Key： VSPFQZVZOKPYRF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NCC1CCN(C(=O)OC2C=CC=CC=2)CC1)=O)Cl

Computed Properties

• Exact Mass: 406.0850979g/mol
• Monoisotopic Mass: 406.0850979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.6Ų

Additional information on phenyl 4-{(3,4-dichlorophenyl)formamidomethyl}piperidine-1-carboxylate

Phenyl 4-{(3,4-Dichlorophenyl)Formamidomethyl}Piperidine-1-Carboxylate: A Comprehensive Overview

Phenyl 4-{(3,4-Dichlorophenyl)Formamidomethyl}Piperidine-1-Carboxylate, also known by its CAS number 1235004-10-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. The molecule incorporates a piperidine ring, a formamidomethyl group, and a phenyl substituent, making it a unique candidate for research in drug design and material science.

The synthesis of Phenyl 4-{(3,4-Dichlorophenyl)Formamidomethyl}Piperidine-1-Carboxylate involves a multi-step process that combines principles of organic chemistry, including nucleophilic substitution, condensation reactions, and purification techniques. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

The structural complexity of this compound contributes to its diverse pharmacological properties. Studies have shown that the piperidine ring plays a crucial role in modulating the compound's bioavailability and pharmacokinetics. The presence of the formamidomethyl group enhances its ability to interact with biological targets, such as enzymes and receptors. Recent research has focused on optimizing the stereochemistry of the molecule to improve its therapeutic efficacy while minimizing adverse effects.

In terms of applications, Phenyl 4-{(3,4-Dichlorophenyl)Formamidomethyl}Piperidine-1-Carboxylate has shown promise in the development of novel drugs targeting neurological disorders. Its ability to cross the blood-brain barrier makes it a valuable candidate for treating conditions such as epilepsy and neurodegenerative diseases. Additionally, the compound has demonstrated potential as a building block for advanced materials, including polymers and nanomaterials.

The latest studies on this compound have utilized cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its molecular structure and stability. Computational modeling has also been employed to predict its interactions with biological systems, providing valuable insights into its mechanism of action.

In conclusion, Phenyl 4-{(3,4-Dichlorophenyl)Formamidomethyl}Piperidine-1-Carboxylate represents a significant advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique structure and versatile properties make it a subject of ongoing research aimed at unlocking its full potential in therapeutic and industrial applications.